Cas no 2169471-88-7 (2-isothiocyanato-2-methylpentanoic acid)

• Product Name: 2-isothiocyanato-2-methylpentanoic acid
• CAS No: 2169471-88-7
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 5902112
• PubChem ID: 165812796
• Update Time: 2025-06-13

2-isothiocyanato-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-isothiocyanato-2-methylpentanoic acid
• EN300-1458839
• 2169471-88-7

• Inchi： 1S/C7H11NO2S/c1-3-4-7(2,6(9)10)8-5-11/h3-4H2,1-2H3,(H,9,10)
• InChI Key： KJWUZNFBQHZDPQ-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-isothiocyanato-2-methylpentanoic acid

Recent Advances in the Study of 2-Isothiocyanato-2-methylpentanoic Acid (CAS: 2169471-88-7)

2-Isothiocyanato-2-methylpentanoic acid (CAS: 2169471-88-7) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its role as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific research.

The synthesis of 2-isothiocyanato-2-methylpentanoic acid has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route that improves yield and purity, making the compound more accessible for further biological evaluation. The study also explored the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In terms of biological activity, 2-isothiocyanato-2-methylpentanoic acid has demonstrated potent inhibitory effects on specific enzymatic pathways involved in inflammatory and oncogenic processes. A recent in vitro study revealed its ability to selectively target and modulate the activity of key proteins, such as NF-κB and STAT3, which are implicated in chronic inflammation and cancer progression. These findings suggest that the compound could serve as a lead molecule for developing new anti-inflammatory and anti-cancer therapies.

Further investigations into the mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the compound's binding interactions with its target proteins, providing a structural basis for its bioactivity. For instance, research conducted at the University of Cambridge (2024) identified specific hydrogen bonding and hydrophobic interactions that contribute to the compound's high affinity and selectivity for its targets.

Despite these promising results, challenges remain in translating the compound's preclinical potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further pharmacokinetic and pharmacodynamic studies. Ongoing research is exploring derivative compounds and formulation strategies to enhance the therapeutic profile of 2-isothiocyanato-2-methylpentanoic acid.

In conclusion, 2-isothiocyanato-2-methylpentanoic acid (CAS: 2169471-88-7) represents a compelling area of research in chemical biology and drug discovery. Its unique properties and demonstrated bioactivity make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in vivo, paving the way for potential clinical applications.